Cas no 946234-38-4 (4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine)

• Product Name: 4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine
• CAS No: 946234-38-4
• MF: C₁₆H₁₅Cl₂NO₃S
• MW: 372.266201257706
• CID: 5833604
• PubChem ID: 16895239
• Update Time: 2025-06-25

4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine
• 4-((2,5-dichlorophenyl)sulfonyl)-2-phenylmorpholine
• 946234-38-4
• 4-(2,5-dichlorophenyl)sulfonyl-2-phenylmorpholine
• VU0630411-1
• F5028-0015
• AKOS024491273

• Inchi： 1S/C16H15Cl2NO3S/c17-13-6-7-14(18)16(10-13)23(20,21)19-8-9-22-15(11-19)12-4-2-1-3-5-12/h1-7,10,15H,8-9,11H2
• InChI Key： KXWSQPKZXVTZPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(N1CCOC(C2C=CC=CC=2)C1)(=O)=O)Cl

Computed Properties

• Exact Mass: 371.0149699g/mol
• Monoisotopic Mass: 371.0149699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55Ų

Additional information on 4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine

Introduction to 4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine (CAS No. 946234-38-4)

4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine, identified by the CAS number 946234-38-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 2,5-dichlorobenzenesulfonyl group and a phenylmorpholine core, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The 2,5-dichlorobenzenesulfonyl moiety introduces electron-withdrawing effects into the molecule, which can modulate its interactions with biological targets. This group is often employed in medicinal chemistry to enhance binding affinity and selectivity. In contrast, the phenylmorpholine ring provides a flexible yet stable framework that can be further functionalized to tailor specific pharmacological profiles. The combination of these structural elements makes 4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine a promising candidate for investigating novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of this compound more efficiently. Studies have shown that the electronic distribution around the 2,5-dichlorobenzenesulfonyl group can significantly influence the molecule's ability to interact with enzymes and receptors. By leveraging these insights, chemists can design derivatives with enhanced potency and reduced side effects. Additionally, the phenylmorpholine core has been implicated in various biological processes, including neurotransmitter receptor binding and anti-inflammatory responses.

In the realm of drug discovery, 4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine has been investigated for its potential role in addressing neurological disorders. Morpholine derivatives are well-documented for their ability to modulate neurotransmitter systems, making them attractive candidates for therapies targeting conditions such as depression, anxiety, and neurodegenerative diseases. The presence of the 2,5-dichlorobenzenesulfonyl group may further enhance its efficacy by improving metabolic stability and blood-brain barrier penetration.

Moreover, the compound's structural motif has been explored in the context of antiviral and antibacterial applications. The sulfonamide functionality inherent in the 2,5-dichlorobenzenesulfonyl group is known to exhibit broad-spectrum antimicrobial activity. This property has prompted researchers to investigate its potential as an intermediate in synthesizing novel antibiotics or antiviral agents. Preliminary studies have suggested that derivatives of this compound may interfere with essential microbial processes, offering a new avenue for combating drug-resistant pathogens.

The synthesis of 4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the complex framework of this molecule.

From a regulatory perspective, the development of new pharmaceutical compounds like 4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine must adhere to rigorous safety and efficacy standards. Preclinical studies are essential for evaluating its pharmacokinetic properties, toxicity profiles, and therapeutic potential before human trials can commence. These studies provide critical data for determining dosing regimens and identifying any potential adverse effects.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like 4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine. By analyzing vast datasets of chemical structures and biological activities, computational models can predict how different modifications will affect a compound's behavior. This approach has not only streamlined research but also enabled the identification of novel molecular interactions that may lead to breakthrough therapies.

In conclusion,4-(2,5-dichlorobenzenesulfonyl)-2-phenylmorpholine (CAS No. 946234-38-4) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features offer opportunities for developing innovative treatments for neurological disorders, infectious diseases, and other challenging medical conditions. As research continues to uncover new insights into its properties,this compound is poised to play a crucial role in shaping future pharmaceutical developments.